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Compound of Interest

Compound Name: anti-TB agent 1

Cat. No.: B15145723 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and stability characteristics

of the primary anti-tuberculosis (anti-TB) agent, Isoniazid, which serves as the model for "anti-
TB agent 1." The document details experimental protocols, presents quantitative data in

structured tables, and includes visualizations of key pathways and workflows to support drug

development and formulation research.

Solubility Profile
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability.[1] Isoniazid is a white crystalline powder that is freely soluble in water but has

limited solubility in other common organic solvents.[2][3] Its solubility is also temperature-

dependent.[4][5]

Quantitative Solubility Data
The equilibrium solubility of Isoniazid in various pure solvents across a range of temperatures

has been determined experimentally.[4][5] The data highlights its high solubility in water

compared to alcohols like ethanol.[2]
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Solvent Temperature (°C)
Solubility (g / 100g
Solvent)

Reference

Water 20 12.5 [6]

Water 25 ~14.0 [2]

Water 40 ~26.0 [2]

Ethanol 25 ~2.0 [2]

Methanol 25 Data Not Specified [4][5]

Chloroform 25 ~0.1 [2]

Ether Not Specified Very Slightly Soluble [3]

Table 1: Solubility of Isoniazid in Common Solvents.

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)
This protocol outlines the gravimetric shake-flask method, a standard technique for determining

the thermodynamic solubility of a compound.[1][4][7]

Objective: To determine the saturation concentration of Isoniazid in a given solvent at a specific

temperature.

Materials:

Isoniazid (pure API)

Solvent of interest (e.g., ultrapure water, ethanol)

Thermostatically controlled shaker bath

Analytical balance (precision ±0.0001 g)

Stoppered conical flasks (50 mL)
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Syringe filters (e.g., 0.45 µm PTFE)

Validated analytical method for quantification (e.g., UV-Vis Spectroscopy, HPLC)

Procedure:

Preparation: Set the shaker bath to the desired constant temperature (e.g., 25°C ± 0.5°C).

Sample Addition: Add an excess amount of Isoniazid solid to a conical flask containing a

known volume (e.g., 30 mL) of the solvent. The excess solid ensures that equilibrium

saturation is achieved.[4]

Equilibration: Seal the flask and place it in the shaker bath. Agitate the suspension for a

predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.[1][8]

Phase Separation: After equilibration, allow the flask to stand undisturbed in the bath for at

least 24 hours to allow undissolved solids to settle.

Sampling: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter

the aliquot through a 0.45 µm filter to remove any undissolved particles.

Quantification: Dilute the filtered sample with the solvent as necessary and determine the

concentration of Isoniazid using a validated analytical method.

Calculation: Calculate the solubility in the desired units (e.g., mg/mL or g/100g ). The

experiment should be performed in triplicate to ensure reproducibility.[7]

Workflow for Solubility Testing
The following diagram illustrates the general workflow for determining the solubility of a drug

substance.
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Apply Stress Conditions

Analysis

Prepare API Solution
(e.g., 1 mg/mL)

Acid Hydrolysis
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Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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